Cas no 128112-22-1 ((3S)-4-amino-3-methylbutanoic acid)

• Product Name: (3S)-4-amino-3-methylbutanoic acid
• CAS No: 128112-22-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19204704
• CID: 2949494
• PubChem ID: 44313226
• Update Time: 2025-11-01

(3S)-4-amino-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)?-?4-?amino-?3-?methylbutanoic acid
• (3S)​-​4-​amino-​3-​methylbutanoic acid
• (3S)-4-amino-3-methylbutanoic acid
• Butanoic acid, 4-amino-3-methyl-, (3S)-
• 128112-22-1
• CHEMBL73028
• AKOS006341083
• (3S)-3-Methyl-4-aminobutanoic acid
• EN300-343579
• SCHEMBL1118765

• MDL： MFCD19204704
• Inchi： 1S/C5H11NO2/c1-4(3-6)2-5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： CZGLBWZXGIAIBU-BYPYZUCNSA-N
• SMILES： OC(C[C@H](C)CN)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-4-amino-3-methylbutanoic acid

Introduction to (3S)-4-amino-3-methylbutanoic Acid (CAS No. 128112-22-1)

(3S)-4-amino-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 128112-22-1, is a chiral amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, with its specific stereochemical configuration, exhibits unique biochemical properties that make it a valuable intermediate in the synthesis of various therapeutic agents and research tools.

The molecular structure of (3S)-4-amino-3-methylbutanoic acid consists of a four-carbon chain with an amino group at the fourth carbon and a methyl group at the third carbon. The (S) configuration at the third carbon imparts distinct stereoelectronic properties, influencing its reactivity and interactions with biological targets. This stereochemistry is crucial for its potential applications in drug design, particularly in the development of enantiopure compounds that exhibit enhanced pharmacological activity and reduced side effects.

In recent years, there has been a growing interest in the use of chiral amino acids as building blocks for pharmaceuticals. The stereochemical purity of (3S)-4-amino-3-methylbutanoic acid makes it an attractive candidate for the synthesis of complex molecules, including protease inhibitors, kinase inhibitors, and other bioactive peptides. Its incorporation into drug candidates can lead to improved binding affinity and selectivity, which are critical factors in drug development.

One of the most compelling aspects of (3S)-4-amino-3-methylbutanoic acid is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties. The use of chiral amino acids like (3S)-4-amino-3-methylbutanoic acid allows for the creation of highly specific peptidomimetics that can target particular biological pathways with high precision.

Recent studies have demonstrated the utility of (3S)-4-amino-3-methylbutanoic acid in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Chiral amino acids can be incorporated into antibiotic scaffolds to enhance their efficacy against resistant strains. For instance, derivatives of (3S)-4-amino-3-methylbutanoic acid have shown promise in inhibiting bacterial proteases, which are essential for bacterial survival and replication.

The synthesis of (3S)-4-amino-3-methylbutanoic acid has also been optimized for scalability and cost-effectiveness. Advances in enzymatic resolution and asymmetric synthesis have made it possible to produce this compound in high yields with high enantiomeric purity. These advancements are crucial for industrial applications where large quantities of high-quality chiral compounds are required.

In addition to its pharmaceutical applications, (3S)-4-amino-3-methylbutanoic acid has found utility in biochemical research. It serves as a substrate for enzymes involved in amino acid metabolism, providing insights into metabolic pathways and enzyme mechanisms. Its use as a probe molecule has helped researchers understand the structural and functional aspects of various enzymes, contributing to a deeper understanding of biological processes.

The future prospects for (3S)-4-amino-3-methylbutanoic acid are promising, with ongoing research exploring its potential in various therapeutic areas. The development of new synthetic methodologies and the discovery of novel biological targets will continue to drive innovation in this field. As our understanding of chiral chemistry evolves, compounds like (3S)-4-amino-3-methylbutanoic acid will play an increasingly important role in the discovery and development of next-generation therapeutics.